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Compound of Interest

Compound Name: N-Nitroso Epinephrine

CAS No.: 3006789-99-4

Cat. No.: B16341646

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitroso Epinephrine is the N-nitroso derivative of epinephrine, a critical neurotransmitter

and hormone. Its presence in pharmaceutical products is a significant concern due to the

classification of many nitrosamines as probable human carcinogens. This document provides

detailed application notes and protocols for the use of the N-Nitroso Epinephrine reference

standard in analytical method development, quality control, and research applications. The U.S.

Food and Drug Administration (FDA) has set an acceptable intake (AI) limit for N-Nitroso
Epinephrine at 100 ng/day, underscoring the need for sensitive and accurate analytical

methods.[1]
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Parameter Value

Chemical Name
(R)-N-(2-(3,4-dihydroxyphenyl)-2-hydroxyethyl)-

N-methylnitrous amide[1][2]

Synonyms N-Nitroso Racepinephrine

Molecular Formula C₉H₁₂N₂O₄

Molecular Weight 212.2 g/mol [2]

CAS Number 3006789-99-4[1]

Analytical Applications
The N-Nitroso Epinephrine reference standard is primarily used for the development,

validation, and quality control of analytical methods to detect and quantify this impurity in

epinephrine-containing drug substances and products.[1][2][3]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Protocol
This protocol provides a general framework for the analysis of N-Nitroso Epinephrine by LC-

MS/MS. Method optimization and validation are required for specific matrices.

2.1.1. Sample Preparation:

Drug Substance: Accurately weigh approximately 50 mg of the epinephrine drug substance

into a suitable volumetric flask. Dissolve and dilute to volume with an appropriate solvent

(e.g., methanol or a mixture of methanol and water).

Drug Product (e.g., Injection): Dilute the drug product with a suitable solvent to achieve a

theoretical concentration of N-Nitroso Epinephrine within the calibration range.

Filtration: Filter the prepared sample solution through a 0.22 µm syringe filter before

injection.

2.1.2. Chromatographic Conditions (Suggested Starting Point):
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Parameter Recommended Condition

Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Methanol

Gradient

Start with 5% B, ramp to 95% B over 10

minutes, hold for 2 minutes, then return to initial

conditions and equilibrate.

Flow Rate 0.3 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

2.1.3. Mass Spectrometry Conditions (Suggested Starting Point):

Parameter Recommended Condition

Ionization Mode Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) Transitions

To be determined by infusing a standard

solution of N-Nitroso Epinephrine. A probable

precursor ion would be the protonated molecule

[M+H]⁺. Product ions would result from

fragmentation of the precursor.

Dwell Time 100 ms

Collision Energy To be optimized for each transition.

Source Temperature 500 °C

2.1.4. Quantitative Data (Hypothetical Example for Method Performance):

The following table presents hypothetical performance data for a validated LC-MS/MS method

for N-Nitroso Epinephrine. Actual values must be determined experimentally.
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Parameter Expected Value

Retention Time ~ 5.2 min

Precursor Ion (m/z) 213.1

Product Ion 1 (m/z) 166.1 (Loss of NO and CH₃)

Product Ion 2 (m/z) 107.1 (Further fragmentation)

Limit of Detection (LOD) 0.05 ng/mL

Limit of Quantification (LOQ) 0.15 ng/mL

Linearity (r²) > 0.995

Recovery 90-110%

Precision (%RSD) < 15%

Experimental Workflows
Method Development and Validation Workflow
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Method Development

Method Validation (ICH Q2(R1))

Select Analytical Technique (LC-MS/MS)

Optimize Chromatographic Conditions

Optimize MS Parameters (MRM Transitions)

Specificity

Proceed to Validation

Linearity & Range

Accuracy & Precision

LOD & LOQ

Robustness

System Suitability

Click to download full resolution via product page

Caption: Workflow for analytical method development and validation.
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Sample Analysis Workflow

Receive Sample (API or Drug Product)

Prepare Sample and Standards

Set up LC-MS/MS Instrument

Acquire Data

Process Data and Quantify N-Nitroso Epinephrine

Report Results

Click to download full resolution via product page

Caption: General workflow for the analysis of N-Nitroso Epinephrine in a sample.

Signaling Pathway Considerations
Epinephrine primarily acts through adrenergic receptors (α and β), which are G-protein coupled

receptors (GPCRs). The activation of these receptors modulates the activity of adenylyl

cyclase, leading to changes in intracellular cyclic AMP (cAMP) levels. The introduction of a

nitroso group may alter the interaction of epinephrine with its receptors and subsequently affect

downstream signaling.
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Hypothetical Effect of N-Nitroso Epinephrine on
Adrenergic Signaling
The N-nitroso group is an electron-withdrawing group, which could potentially reduce the

binding affinity of the molecule to adrenergic receptors due to altered electronic and steric

properties of the amine group, which is crucial for receptor interaction. Furthermore, the nitroso

moiety can release nitric oxide (NO), which has its own signaling pathway involving soluble

guanylate cyclase (sGC) and cyclic GMP (cGMP). This could lead to a complex interplay

between the adrenergic and NO signaling pathways.
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Caption: Potential impact of N-Nitroso Epinephrine on adrenergic signaling.
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Stability and Storage
Reference standards of N-Nitroso Epinephrine should be stored under controlled conditions

to ensure their stability and integrity.

Recommended Storage Conditions:

Parameter Recommendation

Temperature -20°C for long-term storage.

Light Protect from light.

Atmosphere
Store in a well-sealed container under an inert

atmosphere (e.g., argon or nitrogen) if possible.

Stability of Solutions:

Solutions of N-Nitroso Epinephrine prepared for analysis should be used as fresh as possible.

If storage is necessary, they should be kept at 2-8°C and protected from light. A stability study

should be performed to determine the acceptable storage duration for a specific solvent and

concentration.

Safety Precautions
N-Nitroso compounds are potentially carcinogenic and should be handled with appropriate

safety precautions.

Personal Protective Equipment (PPE): Wear gloves, a lab coat, and safety glasses when

handling the reference standard and its solutions.

Handling: Handle in a well-ventilated area, preferably in a fume hood.

Disposal: Dispose of waste according to institutional and local regulations for hazardous

materials.

Disclaimer: This document provides general guidance and protocols. All experimental

procedures should be performed by qualified personnel in a suitably equipped laboratory. It is
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the user's responsibility to validate all methods for their specific application and to ensure

compliance with all applicable safety and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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